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Cat. No.: B1680146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rsm-932A, also known as TCD-717, is a potent and selective inhibitor of Choline Kinase α

(ChoKα), an enzyme frequently overexpressed in a variety of human cancers, including breast,

lung, colon, and bladder cancer.[1] ChoKα is the initial enzyme in the CDP-choline pathway,

which is crucial for the synthesis of phosphatidylcholine, a major component of cell

membranes.[1] By inhibiting ChoKα, Rsm-932A disrupts lipid metabolism in cancer cells,

leading to antiproliferative effects and induction of apoptosis.[1][2] These application notes

provide detailed protocols for the solubilization and preparation of Rsm-932A for use in cell

culture experiments, along with a summary of its biochemical properties and mechanism of

action.

Biochemical and Cellular Activity
Rsm-932A is a selective inhibitor of ChoKα with an IC50 of 1.0 µM, showing 33-fold selectivity

over ChoKβ.[3][4] In various cancer cell lines, Rsm-932A has demonstrated potent

antiproliferative activity with IC50 values typically in the low micromolar range.[3] The

mechanism of action involves the induction of endoplasmic reticulum (ER) stress and the

CHOP signaling pathway, ultimately leading to apoptosis in cancer cells.[2] Interestingly, Rsm-
932A has been shown to induce cell cycle arrest rather than apoptosis in normal epithelial

cells.[2]
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Data Presentation
Rsm-932A Solubility and Activity

Parameter Value Solvent/Conditions Reference

Solubility 3 mg/mL DMSO [2]

16.67 mg/mL (19.00

mM)

DMSO (with ultrasonic

and warming to 60°C)
[3][5][6]

0.16 mg/mL
DMSO:PBS (pH 7.2)

(1:5)
[2]

IC50 (ChoKα) 1 µM
Human recombinant

enzyme
[2][3]

IC50 (ChoKβ) >50 µM
Human recombinant

enzyme
[2]

33 µM
Human recombinant

enzyme
[3]

In Vitro

Antiproliferative

Activity (IC50)

1.15 µM
HT-29 colon cancer

cells
[2]

1.3-7.1 µM
Various tumor-derived

cell lines (72 hours)
[3]

Storage (Solid) -20°C [2]

Storage (Stock

Solution in DMSO)

-80°C for 6 months;

-20°C for 1 month

Sealed, protected

from light and

moisture

[3]

Experimental Protocols
Preparation of Rsm-932A Stock Solution
Materials:

Rsm-932A powder
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Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Procedure:

Bring the Rsm-932A powder and DMSO to room temperature.

Under sterile conditions (e.g., in a laminar flow hood), weigh out the desired amount of Rsm-
932A powder.

To prepare a 10 mM stock solution, dissolve Rsm-932A in the appropriate volume of sterile

DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 8.775 mg of Rsm-
932A (MW: 877.53 g/mol ) in 1 mL of DMSO.

To aid dissolution, the solution can be gently warmed to 60°C and subjected to

ultrasonication.[3][5][6]

Vortex the solution until the Rsm-932A is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[3]

Preparation of Working Solutions for Cell Culture
Materials:

10 mM Rsm-932A stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thaw an aliquot of the 10 mM Rsm-932A stock solution at room temperature.
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Perform serial dilutions of the stock solution in complete cell culture medium to achieve the

desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

(medium with the same final concentration of DMSO) is included in your experiments.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of complete cell culture

medium).

Add the prepared working solutions to your cell cultures at the desired final concentrations.

The typical effective concentration range for Rsm-932A in cell culture is 1-10 µM.[3]

Mandatory Visualizations
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Caption: Rsm-932A inhibits ChoKα, leading to ER stress and apoptosis.

Stock Solution Preparation
Working Solution Preparation

Rsm-932A Powder Dissolve in DMSO
(e.g., to 10 mM) Aliquot Store at -80°C or -20°C Thaw Stock SolutionFor Experiment Serially Dilute in

Cell Culture Medium
Add to Cell Culture

(Final Conc. 1-10 µM)
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Caption: Workflow for preparing Rsm-932A for cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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